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Compound of Interest

Compound Name: Demegestone

Cat. No.: B1670234

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
safety procedures for handling Demegestone in a laboratory setting. A specific Safety Data
Sheet (SDS) for Demegestone is not readily available. The information provided is based on
the known hazards of structurally and functionally similar compounds, such as Progesterone,
and general best practices for handling potent pharmaceutical compounds. It is imperative that
a site-specific risk assessment is conducted by a qualified safety professional before handling
this substance.

Demegestone is a synthetic progestin and should be handled with caution due to its potential
biological activity.[1][2] Based on data for the related compound Progesterone, Demegestone
should be considered a potential carcinogen and reproductive hazard, possibly causing
damage to fertility or the unborn child and harm to breast-fed children. Therefore, stringent
safety protocols are necessary to minimize exposure.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties of
Demegestone and the known hazards of the related compound, Progesterone.
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Progesterone (for Hazard

Property Demegestone
Reference)

Chemical Formula C21H2802[2][3] C21H3002

Molecular Weight 312.45 g/mol [2] 314.5 g/mol

Appearance White powder White powder

Solubility in Water Insoluble Insoluble
H350: May cause cancer.
H360: May damage fertility or

Hazard Statements Not available the unborn child. H362: May
cause harm to breast-fed
children.

Signal Word Not available Danger

Operational Plan for Handling Demegestone

A multi-layered approach to safety, incorporating engineering controls, administrative controls,
and personal protective equipment, is essential for minimizing exposure to Demegestone.

Engineering Controls

o Containment: All handling of powdered Demegestone should be conducted in a certified
chemical fume hood or a containment ventilated enclosure (CVE) to prevent inhalation of
airborne particles.

o Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Administrative Controls

o Designated Area: Establish a designated area for handling and storing Demegestone.
Clearly label this area with appropriate hazard warnings.

» Training: All personnel handling Demegestone must receive training on its potential hazards,
safe handling procedures, and emergency protocols.
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e Hygiene Practices: Avoid hand-to-mouth contact. Do not eat, drink, or apply cosmetics in the
designated handling area. Wash hands thoroughly before leaving the laboratory.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Demegestone:

e Gloves: Wear two pairs of powder-free nitrile gloves that are compliant with ASTM D6978 (or
equivalent) standards for handling chemotherapy drugs. Change gloves immediately if they
become contaminated.

o Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric is
required. Cuffs should be tight-fitting.

» Eye Protection: Chemical safety goggles are required at all times. In situations with a higher
risk of splashes, a full-face shield should be worn in addition to goggles.

» Respiratory Protection: For operations that may generate significant aerosols or dust, a
NIOSH-approved respirator (e.g., an N95 or higher) should be used as part of a
comprehensive respiratory protection program.

Disposal Plan

Proper disposal of Demegestone and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All Demegestone waste, including empty containers, contaminated
PPE, and cleaning materials, must be segregated as hazardous pharmaceutical waste.

» Containerization: Collect all hazardous waste in clearly labeled, sealed, and leak-proof
containers.

o Disposal Method: Hazardous pharmaceutical waste must be disposed of through a licensed
hazardous waste disposal service, typically via incineration. Do not dispose of
Demegestone down the drain or in regular trash.

Experimental Workflow for Safe Handling
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The following diagram illustrates the key steps for the safe handling of Demegestone in a

laboratory setting.
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Caption: Workflow for the safe handling of Demegestone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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